![molecular formula C18H28N2O3 B5111752 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine](/img/structure/B5111752.png)
1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine, also known as TAN-67, is a synthetic compound that has been studied extensively in scientific research. It is a highly selective agonist of the delta opioid receptor and has been found to have potential therapeutic applications in the treatment of pain, addiction, and depression.
Mechanism of Action
1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine acts as an agonist of the delta opioid receptor, which is a G protein-coupled receptor that is widely distributed in the brain and spinal cord. Activation of the delta opioid receptor by this compound leads to the inhibition of neurotransmitter release and the modulation of intracellular signaling pathways. This results in the modulation of pain, mood, and addiction-related behaviors.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in animal models. It has been shown to reduce pain-related behaviors in animal models of acute and chronic pain. Additionally, this compound has been found to reduce drug-seeking behavior in animal models of addiction and to have antidepressant-like effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine for lab experiments is its high affinity and selectivity for the delta opioid receptor, which allows for the specific modulation of pain, mood, and addiction-related behaviors. Additionally, this compound has been found to have a low potential for abuse and dependence, which makes it a safer alternative to other opioid agonists. One limitation of this compound for lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for the study of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine. One area of research is the development of new analogs of this compound that have improved pharmacokinetic properties and greater selectivity for the delta opioid receptor. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of pain, addiction, and depression in humans. Additionally, the mechanisms underlying the biochemical and physiological effects of this compound could be further elucidated through the use of advanced imaging and molecular biology techniques.
Synthesis Methods
The synthesis of 1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine involves several steps, starting with the reaction of 3,4,5-trimethoxybenzaldehyde with methylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to produce the corresponding amine, which is then condensed with 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid to form this compound.
Scientific Research Applications
1-methyl-2-(3,4,5-trimethoxybenzyl)octahydropyrrolo[1,2-a]pyrazine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have a high affinity and selectivity for the delta opioid receptor, which is involved in the modulation of pain, mood, and addiction. This compound has been shown to have analgesic properties in animal models of pain and has been found to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been found to have antidepressant-like effects in animal models of depression.
properties
IUPAC Name |
1-methyl-2-[(3,4,5-trimethoxyphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-13-15-6-5-7-19(15)8-9-20(13)12-14-10-16(21-2)18(23-4)17(11-14)22-3/h10-11,13,15H,5-9,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPTLTOIJTRUJMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CCCN2CCN1CC3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.